Cas no 2680540-71-8 (({6-(diethylamino)pyridin-3-ylmethyl}carbamoyl)formic acid)

• Product Name: ({6-(diethylamino)pyridin-3-ylmethyl}carbamoyl)formic acid
• CAS No: 2680540-71-8
• MF: C₁₂H₁₇N₃O₃
• MW: 251.281682729721
• MDL: MFCD34183735
• CID: 5646305
• PubChem ID: 165911471
• Update Time: 2025-10-28

({6-(diethylamino)pyridin-3-ylmethyl}carbamoyl)formic acid Chemical and Physical Properties

Names and Identifiers

• ({[6-(diethylamino)pyridin-3-yl]methyl}carbamoyl)formic acid
• 2680540-71-8
• EN300-28249854
• ({6-(diethylamino)pyridin-3-ylmethyl}carbamoyl)formic acid

• MDL： MFCD34183735
• Inchi： 1S/C12H17N3O3/c1-3-15(4-2)10-6-5-9(7-13-10)8-14-11(16)12(17)18/h5-7H,3-4,8H2,1-2H3,(H,14,16)(H,17,18)
• InChI Key： ABHXPNGXFJMXNO-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)NCC1=CN=C(C=C1)N(CC)CC

Computed Properties

• Exact Mass: 251.12699141g/mol
• Monoisotopic Mass: 251.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 82.5Ų

Additional information on ({6-(diethylamino)pyridin-3-ylmethyl}carbamoyl)formic acid

Introduction to ({6-(diethylamino)pyridin-3-ylmethyl}carbamoyl)formic Acid (CAS No. 2680540-71-8)

{6-(diethylamino)pyridin-3-ylmethyl}carbamoylformic acid (CAS No. 2680540-71-8) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers. This compound, characterized by its {pyridine} core and {diethylamino} substituent, represents a promising candidate for further exploration in drug development, particularly in the realm of targeted therapies and bioavailability enhancement.

The structural motif of {6-(diethylamino)pyridin-3-ylmethyl}carbamoylformic acid is strategically designed to interact with biological targets in a highly specific manner. The presence of the {carbamoyl} group and the {formic acid} moiety contributes to its potential role as an intermediate in the synthesis of more complex pharmacophores. This compound's design aligns with contemporary trends in medicinal chemistry, where the optimization of molecular properties such as solubility, metabolic stability, and binding affinity is paramount.

Recent advancements in computational chemistry have enabled the detailed analysis of {6-(diethylamino)pyridin-3-ylmethyl}carbamoylformic acid's interactions with biological targets. Molecular docking studies have revealed its potential binding to enzymes and receptors involved in critical metabolic pathways. These findings suggest that this compound could serve as a scaffold for developing novel therapeutic agents with enhanced efficacy and reduced side effects.

The synthesis of {6-(diethylamino)pyridin-3-ylmethyl}carbamoylformic acid involves sophisticated organic transformations that highlight the ingenuity of modern synthetic methodologies. The use of palladium-catalyzed cross-coupling reactions and nucleophilic substitution strategies has been instrumental in constructing its intricate framework. These synthetic approaches not only demonstrate the versatility of transition metal catalysis but also underscore the importance of precision in molecular construction for achieving desired pharmacological properties.

In the context of drug discovery, {6-(diethylamino)pyridin-3-ylmethyl}carbamoylformic acid exemplifies the intersection of structural biology and medicinal chemistry. Its design is informed by insights gained from high-resolution crystal structures of target proteins, allowing for the rational modification of key pharmacophoric elements. This integrative approach has been pivotal in accelerating the development of next-generation therapeutics that are better tailored to human physiology.

The pharmacokinetic profile of {6-(diethylamino)pyridin-3-ylmethyl}carbamoylformic acid is another area of active investigation. Preclinical studies have begun to elucidate its absorption, distribution, metabolism, and excretion (ADME) properties, providing valuable data for optimizing its formulation and delivery systems. These studies are crucial for ensuring that the compound achieves therapeutic concentrations at target sites while minimizing systemic exposure to potential toxicities.

Emerging research also suggests that {6-(diethylamino)pyridin-3-ylmethyl}carbamoylformic acid may exhibit synergistic effects when combined with other therapeutic agents. Its ability to modulate multiple biological pathways simultaneously could lead to novel treatment strategies for complex diseases such as cancer and inflammatory disorders. Such combinatorial approaches are increasingly recognized as a key paradigm in modern medicine, offering hope for more effective and personalized patient care.

The future prospects for {6-(diethylamino)pyridin-3-ylmethyl}carbamoylformic acid are bright, driven by ongoing research efforts aimed at expanding its therapeutic applications. Collaborative initiatives between academic institutions and pharmaceutical companies are expected to yield innovative derivatives with improved pharmacological profiles. As our understanding of biological systems continues to evolve, compounds like this one will play an indispensable role in shaping the future landscape of healthcare.